Cas no 98454-45-6 (trans-5-Chloro-N-4-(phenylmethoxy)cyclohexylpentanamide)

• Product Name: trans-5-Chloro-N-4-(phenylmethoxy)cyclohexylpentanamide
• CAS No: 98454-45-6
• MF: C₁₈H₂₆ClNO₂
• MW: 323.85754442215
• CID: 801813
• PubChem ID: 13436955
• Update Time: 2025-05-26

trans-5-Chloro-N-4-(phenylmethoxy)cyclohexylpentanamide Chemical and Physical Properties

Names and Identifiers

• Pentanamide,5-chloro-N-[4-(phenylmethoxy)cyclohexyl]-, trans- (9CI)
• trans-5-Chloro-N-[4-(phenylmethoxy)cyclohexyl]pentanamide
• 5-chloro-N-(4-phenylmethoxycyclohexyl)pentanamide
• TRANS-5-CHLORO-N-[4-(PHENYLMETHOXY)CYCLOHEXYL]-PENTANAMIDE
• N-(trans-4-Benzyloxycyclohexyl)-5-chlorovaleramide
• AKOS030255232
• FT-0664905
• N-[4-(BENZYLOXY)CYCLOHEXYL]-5-CHLOROPENTANAMIDE
• DTXSID60540790
• 98454-45-6
• DB-309444
• trans-5-Chloro-N-4-(phenylmethoxy)cyclohexylpentanamide

• Inchi： 1S/C18H26ClNO2/c19-13-5-4-8-18(21)20-16-9-11-17(12-10-16)22-14-15-6-2-1-3-7-15/h1-3,6-7,16-17H,4-5,8-14H2,(H,20,21)
• InChI Key： HJFOCXDRFIKMQK-UHFFFAOYSA-N
• SMILES： ClCCCCC(NC1CCC(CC1)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 323.16500
• Monoisotopic Mass: 323.1652068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.5
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.111
• Melting Point: 108-109.50C
• Boiling Point: 499.313°C at 760 mmHg
• Flash Point: 255.776°C
• Refractive Index: 1.534
• PSA: 38.33000
• LogP: 4.43060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on trans-5-Chloro-N-4-(phenylmethoxy)cyclohexylpentanamide

Comprehensive Overview of trans-5-Chloro-N-4-(phenylmethoxy)cyclohexylpentanamide (CAS No. 98454-45-6)

trans-5-Chloro-N-4-(phenylmethoxy)cyclohexylpentanamide (CAS No. 98454-45-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of cyclohexylpentanamide derivatives, which are known for their potential applications in drug discovery and development. The trans-5-chloro configuration and the phenylmethoxy substituent play critical roles in its molecular interactions, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for custom synthetic intermediates like trans-5-Chloro-N-4-(phenylmethoxy)cyclohexylpentanamide has surged, driven by advancements in precision medicine and targeted drug delivery systems. Researchers are particularly intrigued by its potential as a bioactive scaffold due to its unique structural features. The compound's cyclohexyl ring and chloropentanamide moiety contribute to its stability and binding affinity, which are essential for designing high-efficacy pharmaceuticals.

One of the most frequently searched questions related to this compound is: "What are the applications of trans-5-Chloro-N-4-(phenylmethoxy)cyclohexylpentanamide in drug development?" Studies suggest that its structural framework could be leveraged in the synthesis of neuromodulators or enzyme inhibitors, particularly in the treatment of chronic conditions. Its lipophilic properties and molecular weight make it a candidate for crossing the blood-brain barrier, a critical factor in central nervous system (CNS) drug design.

Another trending topic in the scientific community is the green synthesis of complex molecules like CAS No. 98454-45-6. With increasing emphasis on sustainable chemistry, researchers are exploring eco-friendly methods to produce such compounds without compromising yield or purity. This aligns with global initiatives to reduce the environmental footprint of pharmaceutical manufacturing.

The analytical characterization of trans-5-Chloro-N-4-(phenylmethoxy)cyclohexylpentanamide is another area of focus. Techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS) are routinely employed to verify its purity and structural integrity. These methods are crucial for ensuring the compound's suitability in high-throughput screening and preclinical studies.

In summary, trans-5-Chloro-N-4-(phenylmethoxy)cyclohexylpentanamide (CAS No. 98454-45-6) represents a promising candidate for future pharmacological innovations. Its unique chemical properties and potential applications in drug discovery make it a valuable subject for ongoing research. As the scientific community continues to explore its capabilities, this compound may pave the way for breakthroughs in personalized medicine and therapeutic development.